Cas no 2309311-29-1 (3-methyl-5-{3-oxo-4-(1,3-thiazol-2-yl)piperazin-1-ylsulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one)

3-Methyl-5-{3-oxo-4-(1,3-thiazol-2-yl)piperazin-1-ylsulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one is a heterocyclic compound featuring a benzoxazolone core modified with a sulfonamide-linked thiazolylpiperazine moiety. Its structural complexity confers potential utility in medicinal chemistry, particularly as a scaffold for targeting enzyme inhibition or receptor modulation. The presence of the thiazole ring enhances binding affinity, while the sulfonyl group improves solubility and bioavailability. This compound may serve as an intermediate in synthesizing biologically active molecules, with applications in drug discovery for neurological or metabolic disorders. Its well-defined synthetic pathway allows for precise modifications, making it a versatile building block for pharmaceutical research.
3-methyl-5-{3-oxo-4-(1,3-thiazol-2-yl)piperazin-1-ylsulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one structure
2309311-29-1 structure
Product Name:3-methyl-5-{3-oxo-4-(1,3-thiazol-2-yl)piperazin-1-ylsulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one
CAS No:2309311-29-1
MF:C15H14N4O5S2
MW:394.425460338593
CID:5966015
PubChem ID:134161656
Update Time:2025-10-30

3-methyl-5-{3-oxo-4-(1,3-thiazol-2-yl)piperazin-1-ylsulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-5-{3-oxo-4-(1,3-thiazol-2-yl)piperazin-1-ylsulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one
    • 3-methyl-5-{[3-oxo-4-(1,3-thiazol-2-yl)piperazin-1-yl]sulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one
    • AKOS040705480
    • F6573-8211
    • 2309311-29-1
    • 3-methyl-5-((3-oxo-4-(thiazol-2-yl)piperazin-1-yl)sulfonyl)benzo[d]oxazol-2(3H)-one
    • 3-methyl-5-[3-oxo-4-(1,3-thiazol-2-yl)piperazin-1-yl]sulfonyl-1,3-benzoxazol-2-one
    • Inchi: 1S/C15H14N4O5S2/c1-17-11-8-10(2-3-12(11)24-15(17)21)26(22,23)18-5-6-19(13(20)9-18)14-16-4-7-25-14/h2-4,7-8H,5-6,9H2,1H3
    • InChI Key: ZMDWQIGDRUFGDX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2=C(C=1)N(C)C(=O)O2)(N1CC(N(C2=NC=CS2)CC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 394.04056191g/mol
  • Monoisotopic Mass: 394.04056191g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 3
  • Complexity: 697
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 137Ų

3-methyl-5-{3-oxo-4-(1,3-thiazol-2-yl)piperazin-1-ylsulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one Pricemore >>

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3-methyl-5-{3-oxo-4-(1,3-thiazol-2-yl)piperazin-1-ylsulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one Related Literature

Additional information on 3-methyl-5-{3-oxo-4-(1,3-thiazol-2-yl)piperazin-1-ylsulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one

Introduction to 3-methyl-5-{3-oxo-4-(1,3-thiazol-2-yl)piperazin-1-ylsulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one (CAS No. 2309311-29-1)

3-methyl-5-{3-oxo-4-(1,3-thiazol-2-yl)piperazin-1-ylsulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2309311-29-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The intricate arrangement of its molecular framework, featuring a benzoxazolone core, a piperazine moiety, and a thiazole ring, contributes to its multifaceted interactions with biological targets.

The structural composition of 3-methyl-5-{3-oxo-4-(1,3-thiazol-2-yl)piperazin-1-ylsulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one is meticulously designed to optimize its pharmacological potential. The benzoxazolone scaffold is well-known for its presence in various bioactive molecules, often serving as a key pharmacophore in drug discovery. Its stability and reactivity make it an ideal platform for further chemical modifications and derivatization. The piperazine ring is another critical component of this compound, frequently observed in pharmacologically active agents due to its ability to engage in hydrogen bonding and form stable complexes with biological targets.

Moreover, the incorporation of a thiazole ring into the molecular structure enhances the compound's biological profile. Thiazole derivatives are widely recognized for their diverse therapeutic applications, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of these heterocyclic systems in 3-methyl-5-{3-oxo-4-(1,3-thiazol-2-yl)piperazin-1-ylsulfonyl}-2,3-dihydro-1,3-benzoxazol-2-one suggests that it may exhibit similar or even enhanced biological activities. This combination of structural elements positions the compound as a valuable candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. These computational tools have been instrumental in understanding how 3-methyl-5-{3-oxyo4-(13-thiazol22yl)piperazin11ylsulfonyl}-23-dihydro13-benzoxazol22one interacts with its intended biological targets. By leveraging these technologies, scientists have been able to identify potential lead compounds and optimize their structures for improved efficacy and reduced toxicity.

The synthesis of 3-methyl5{30xo4(13-thiazol22yl)piperazin11ylsulfonyl}23-dihydro13-benzoxazol22one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the benzoxazolone core through cyclization reactions involving appropriate precursors. Subsequent modifications are then carried out to introduce the piperazine and thiazole moieties. Each step must be carefully monitored to ensure high yield and purity, which are crucial for subsequent biological evaluation.

In the realm of drug discovery, the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The unique structural features of 23093112901 make it an attractive candidate for further investigation. Researchers are exploring various derivatives of this compound to assess their biological activity across different disease models. Preliminary studies have shown promising results in vitro, indicating potential applications in areas such as central nervous system disorders and inflammatory diseases.

The role of benzoxazolone derivatives in medicinal chemistry cannot be overstated. These compounds have been extensively studied for their ability to modulate various biological pathways. The presence of the benzoxazolone ring in 23093112901 suggests that it may share some properties with other well-known benzoxazolone-based drugs. For instance, certain benzoxazolone derivatives have demonstrated neuroprotective effects by inhibiting specific enzymes or receptors involved in neurodegenerative processes.

The thiazole-piperazine sulfonamide motif is particularly noteworthy due to its prevalence in bioactive molecules. This structural motif has been identified as a key pharmacophore in several approved drugs used to treat conditions such as hypertension and inflammation. By incorporating this motif into 23093112901, researchers aim to harness its known biological activities while exploring new therapeutic possibilities.

Recent studies have highlighted the importance of understanding the *in silico* properties of drug candidates before proceeding with expensive wet-lab experiments. Molecular docking simulations have been employed to predict how 23093112901 might bind to target proteins based on its three-dimensional structure. These simulations provide valuable insights into potential binding modes and can help guide the design of more effective derivatives.

The chemical synthesis of complex heterocyclic compounds like 23093112901 presents several challenges due to their intricate structures and sensitive functional groups. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision。 Techniques such as transition-metal-catalyzed cross-coupling reactions have revolutionized organic synthesis, enabling the rapid assembly of complex molecular architectures。

Once synthesized, compounds like 23093112901 undergo rigorous testing to evaluate their pharmacological properties。 These tests include assays measuring cytotoxicity、bioavailability、and interaction with biological targets。 The goal is to identify compounds that exhibit high efficacy while minimizing side effects。

The field of pharmaceutical chemistry is constantly evolving, driven by new discoveries and technological advancements。 Novel compounds like 23093112901 represent just a fraction of the innovative molecules being explored by researchers worldwide。 As our understanding of biology deepens, so too does our ability to design molecules that can precisely modulate disease-related pathways。

In conclusion, 23093112901 is a structurally complex molecule with significant potential as a pharmaceutical lead compound。 Its unique combination of functional groups, including the benzoxazolone core、thiazole ring,and piperazine sulfonamide moiety, positions it as a promising candidate for further investigation。 With continued research, this compound may contribute valuable insights into new therapeutic strategies across multiple disease areas。

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